Cas no 2584-71-6 ((2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 2584-71-6
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD00005252
• CID: 43199
• PubChem ID: 440014
• Update Time: 2025-09-28

(2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-4-Hydroxypyrrolidine-2-carboxylic acid
• H-D-cis-Hyp-OH
• (2R,4R)-(+)-4-Hydroxy-2-pyrrolinecarboxylic acid
• D-cis-Hydroxyproline
• D-trans-Hydroxyproline
• cis-4-Hydroxy-D-proline
• Cls-4-Hydroxy-D-proline
• (cis)-4-Hydroxy-D-proline
• (2R,4R)-(+)-4-Hydroxy-2-pyrrolidinecarboxylic acid
• (2R,4R)-(+)-4-Hydroxy-2-pyrrolidinecarboxylic acid D-allo-Hydroxyproline
• D-allo-Hydroxyproline
• d-cis-4-hydroxyproline
• (4R)-4-hydroxy-D-proline
• D-PROLINE, 4-HYDROXY-, (4R)-
• cis-4-hydroxy-d-prolin
• (2r,4r)-4-hydroxy-pyrrolidine-2-carboxylic acid
• cis -4-Hydroxy-D-proline
• (R)-allo-Hydroxyproline
• 4-Hydroxy-D-alloproline
• h-d-cishyp-oh
• PubChem12607
• cis4-hydroxy-D-pr
• Q27101809
• UYA
• cis4-hydroxy-D-proline
• BDBM50357230
• W-107214
• MFCD00005252
• s3367
• (2R,4R)-4-hydroxypyrrolidinium-2-carboxylate
• CS-W008129
• C03440
• AKOS005258604
• 4-hydroxyproline
• cis-4-hydroxy-(D)-proline
• CHEMBL1229563
• AM20090318
• EN300-82445
• (2R,4R)-4-hydroxy pyrrolidine-2-carboxylic acid
• AS-12556
• AKOS000279991
• NSC 524341
• CHEBI:16231
• PMMYEEVYMWASQN-QWWZWVQMSA-N
• 4-(R)-hydroxypyrrolidine-2-(R)-carboxylic acid
• HY-W008129
• FT-0601717
• 2584-71-6
• (2R,4R)-(+)-4-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID
• EINECS 219-963-5
• cis-4-hydroxy-pyrrolidine-2-carboxylic acid
• H1358
• NS00074090
• cis-4-Hydroxy-D-proline, Vetec(TM) reagent grade, 98%
• DTXSID20180494
• SCHEMBL85624
• 1ST170598
• (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid

• MDL： MFCD00005252
• Inchi： 1S/C5H9NO3/c7-3-1-4(5(8)9)6-2-3/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4-/m1/s1
• InChI Key： PMMYEEVYMWASQN-QWWZWVQMSA-N
• SMILES： O[C@H]1CN[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.3
• Topological Polar Surface Area: 69.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3121 (rough estimate)
• Melting Point: 243 °C (dec.) (lit.)
• Boiling Point: 242.42°C (rough estimate)
• Flash Point: 168.6 °C
• Refractive Index: 1.4300 (estimate)
• Water Partition Coefficient: 5 g/100 mL
• PSA: 69.56000
• LogP: -0.87740
• Specific Rotation: 58 º (c=2, water 24 ºC)
• Solubility: Soluble in water

(2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S22
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 2584-71-6)

(2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid, identified by its CAS number 2584-71-6, is a chiral compound with significant applications in pharmaceutical and biochemical research. This stereospecific molecule features a hydroxyl group at the 4-position and a carboxylic acid at the 2-position of the pyrrolidine ring, making it a versatile building block for drug discovery and peptide synthesis. Its unique structural properties contribute to its role as a key intermediate in the development of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in chiral auxiliaries and stereoselective synthesis has propelled the demand for compounds like (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid. Researchers frequently search for "CAS 2584-71-6 suppliers" or "pyrrolidine derivatives for drug development," reflecting its relevance in modern medicinal chemistry. Its compatibility with green chemistry principles—such as reduced waste and atom economy—also aligns with the industry's shift toward sustainable practices, a topic gaining traction in academic and industrial forums.

In the context of peptide-based therapeutics, this compound serves as a critical precursor for modifying peptide backbones to enhance stability and bioavailability. Searches like "how to improve peptide half-life" or "non-natural amino acids in drug design" highlight its utility. The hydroxyl group in the molecule allows for further functionalization, enabling the creation of tailored analogs for specific biological targets, such as GPCRs or proteases.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2584-71-6, ensuring purity and stereochemical integrity. Queries such as "HPLC methods for chiral separation" or "NMR analysis of pyrrolidine derivatives" underscore the technical rigor required to handle this compound. Its hygroscopic nature necessitates proper storage under inert conditions, a detail often sought after in "best practices for handling sensitive chemicals" discussions.

Beyond pharmaceuticals, (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid finds niche applications in asymmetric catalysis and material science. Its ability to act as a ligand in metal-catalyzed reactions addresses queries like "chiral ligands for C-C bond formation." Meanwhile, its potential in polymer modification—evidenced by searches for "bio-based polymer additives"—demonstrates its cross-disciplinary appeal.

Regulatory compliance and safety data for CAS 2584-71-6 are frequently updated to meet global standards, with users often inquiring about "REACH certification for pyrrolidine compounds" or "handling guidelines for lab chemicals." While not classified as hazardous, proper risk assessments are recommended, aligning with broader trends in laboratory safety optimization and regulatory transparency.

In summary, (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid (2584-71-6) exemplifies the intersection of chiral chemistry, drug innovation, and sustainable practices. Its multifaceted applications and alignment with trending research themes ensure its continued prominence in scientific literature and industrial workflows.